Cas no 1427013-71-5 (Ethyl 5-amino-4-iodo-1-[4-(trifluoromethyl)phenyl]pyrazole-3-carboxylate)

• Product Name: Ethyl 5-amino-4-iodo-1-[4-(trifluoromethyl)phenyl]pyrazole-3-carboxylate
• CAS No: 1427013-71-5
• MF: C₁₃H₁₁F₃IN₃O₂
• MW: 425.145025491714
• CID: 5160297
• Update Time: 2025-10-29

Ethyl 5-amino-4-iodo-1-[4-(trifluoromethyl)phenyl]pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-4-iodo-1-[4-(trifluoromethyl)phenyl]pyrazole-3-carboxylate

• Inchi： 1S/C13H11F3IN3O2/c1-2-22-12(21)10-9(17)11(18)20(19-10)8-5-3-7(4-6-8)13(14,15)16/h3-6H,2,18H2,1H3
• InChI Key： DWNAOBNTQDYABD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(F)(F)F)C=C2)C(N)=C(I)C(C(OCC)=O)=N1

Additional information on Ethyl 5-amino-4-iodo-1-[4-(trifluoromethyl)phenyl]pyrazole-3-carboxylate

Ethyl 5-Amino-4-Iodo-1-[4-(Trifluoromethyl)Phenyl]Pyrazole-3-Carboxylate: A Comprehensive Overview

Ethyl 5-amino-4-iodo-1-[4-(trifluoromethyl)phenyl]pyrazole-3-carboxylate, also known by its CAS number 1427013-71-5, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their unique properties and versatile applications in medicinal chemistry, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazole ring system substituted with an amino group at position 5, an iodo group at position 4, and a trifluoromethyl-substituted phenyl group at position 1. Additionally, the carboxylic acid moiety at position 3 is esterified with an ethyl group, contributing to its solubility and reactivity.

The synthesis of Ethyl 5-amino-4-iodo-1-[4-(trifluoromethyl)phenyl]pyrazole-3-carboxylate involves a series of carefully designed multi-step reactions. Typically, the process begins with the preparation of the pyrazole core, followed by selective substitution at the respective positions. The introduction of the amino group and the iodo group requires precise control over reaction conditions to ensure high yields and purity. The trifluoromethyl-substituted phenyl group is introduced via coupling reactions, often utilizing palladium catalysts to facilitate the formation of aromatic bonds. Finally, the esterification step ensures the stability and functionality of the carboxylic acid moiety.

Recent studies have highlighted the potential of Ethyl 5-amino-4-iodo-1-[4-(trifluoromethyl)phenyl]pyrazole-3-carboxylate in medicinal chemistry. Researchers have explored its role as a lead compound in drug discovery programs targeting various diseases, including cancer and inflammatory conditions. The amino group at position 5 and the iodo group at position 4 are particularly important for its biological activity, as they can serve as binding sites for key proteins or enzymes involved in disease pathways. The trifluoromethyl-substituted phenyl group enhances the compound's lipophilicity, improving its ability to cross cellular membranes and interact with intracellular targets.

In addition to its medicinal applications, Ethyl 5-amino-4-iodo-1-[4-(trifluoromethyl)phenyl]pyrazole-3-carboxylate has shown promise in agrochemical research. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a potential candidate for developing new herbicides or fungicides. Recent studies have demonstrated that this compound can effectively inhibit key enzymes in fungal pathogens, suggesting its potential use in protecting crops from infections.

The physical and chemical properties of Ethyl 5-amino-4-iodo-1-[4-(trifluoromethyl)phenyl]pyrazole-3-carboxylate have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies provide valuable insights into its molecular structure, stability, and reactivity under various conditions. For instance, the presence of the trifluoromethyl group significantly influences the compound's electronic properties, making it more electron-deficient and reactive towards nucleophilic substitutions.

From an environmental perspective, understanding the degradation pathways of Ethyl 5-amino-4-i